Cas no 785-98-8 (1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol)
785-98-8 structure
Product Name:1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol
CAS No:785-98-8
MF:C11H10F6O
MW:272.18692445755
CID:3161363
PubChem ID:58887302
Update Time:2025-04-21
1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol
- 785-98-8
- WWOZHSMWVHPEIQ-UHFFFAOYSA-N
- 2-(4-ethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
- SCHEMBL130133
-
- Inchi： 1S/C11H10F6O/c1-2-7-3-5-8(6-4-7)9(18,10(12,13)14)11(15,16)17/h3-6,18H,2H2,1H3
- InChI Key： WWOZHSMWVHPEIQ-UHFFFAOYSA-N
- SMILES： FC(C(C(F)(F)F)(C1C=CC(CC)=CC=1)O)(F)F
Computed Properties
- Exact Mass: 272.06358391Da
- Monoisotopic Mass: 272.06358391Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 20.2Ų
1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC450501-5g |
1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol |
785-98-8 | 97% | 5g |
£70.00 | 2023-09-02 | |
| TRC | H294418-50mg |
1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol |
785-98-8 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H294418-100mg |
1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol |
785-98-8 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H294418-500mg |
1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol |
785-98-8 | 500mg |
$ 80.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593966-1g |
2-(4-Ethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol |
785-98-8 | 98% | 1g |
￥382.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593966-5g |
2-(4-Ethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol |
785-98-8 | 98% | 5g |
￥1128.00 | 2024-07-28 |
1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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